Cas no 2034537-56-7 (5-methyl-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-1,2-oxazole-3-carboxamide
• CAS No: 2034537-56-7
• MF: C₁₄H₁₂N₄O₂S
• MW: 300.335680961609
• CID: 5335219
• Update Time: 2025-08-05

5-methyl-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)isoxazole-3-carboxamide
• 5-methyl-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]-1,2-oxazole-3-carboxamide
• 5-methyl-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-1,2-oxazole-3-carboxamide

• Inchi： 1S/C14H12N4O2S/c1-9-6-11(18-20-9)14(19)17-7-12-13(16-4-3-15-12)10-2-5-21-8-10/h2-6,8H,7H2,1H3,(H,17,19)
• InChI Key： GLLALMLAKBYWHR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CNC(C2C=C(C)ON=2)=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 1.1
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-methyl-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-1,2-oxazole-3-carboxamide

5-methyl-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-1,2-oxazole-3-carboxamide (CAS No. 2034537-56-7): A Comprehensive Overview

5-methyl-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-1,2-oxazole-3-carboxamide (CAS No. 2034537-56-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its IUPAC name, belongs to the class of oxazoles and pyrazines, which are known for their diverse biological activities. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements of this compound.

The chemical structure of 5-methyl-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-1,2-oxazole-3-carboxamide is characterized by a central oxazole ring linked to a pyrazine moiety through a methylene bridge. The presence of a thiophene substituent on the pyrazine ring and a methyl group on the oxazole ring adds to the complexity and functional diversity of the molecule. These structural elements contribute to its unique pharmacological profile, making it a promising candidate for various therapeutic applications.

The synthesis of 5-methyl-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-1,2-oxazole-3-carboxamide has been reported in several studies. One common approach involves the reaction of 5-methylisoxazol-3-carboxylic acid with 2-(chloromethyl)-3-(thiophen-3-yl)pyrazine in the presence of a coupling reagent such as HATU or EDC·HCl. This method yields high purity and good yields, making it suitable for large-scale production. Another synthetic route involves the condensation of 5-methylisoxazol-3-carbaldehyde with 2-amino-3-(thiophen-3-yl)pyrazine followed by oxidation to form the final product.

In terms of pharmacological properties, 5-methyl-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-1,2-oxazole-3-carboxamide has shown promising activity in various biological assays. Recent studies have demonstrated its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has exhibited potent antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

One of the most exciting areas of research involving 5-methyl-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-1,2-oxazole-3-carboxamide is its potential application in neurodegenerative diseases. Preclinical studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been found to inhibit apoptosis and reduce neuroinflammation in animal models of Alzheimer's disease and Parkinson's disease.

Beyond its therapeutic potential, 5-methyl-N-{[3-(thiophen-3-y l)pyrazin - 2 - yl ] methyl } - 1 , 2 - oxazole - 3 - carboxamide has also been investigated for its use in diagnostic imaging. Its unique chemical structure allows for the attachment of radiolabels or fluorescent tags, making it a valuable tool for non-invasive imaging techniques such as PET (Positron Emission Tomography) and fluorescence microscopy. This application could enhance our understanding of disease progression and treatment efficacy in various medical conditions.

In conclusion, 5-methyl-N-{[3-(thiophen - 3 - yl ) pyrazin - 2 - yl ] methyl } - 1 , 2 - oxazole - 3 - carboxamide (CAS No. 2034537 - 56 - 7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and biotechnology. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.